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Compound of Interest

Compound Name: 1-Ethyl-5-iodo-3-nitro-1H-pyrazole

Cat. No.: B10907456 Get Quote

The Molecular Hazard Profile (Structure-Activity
Relationship)
Rationale: You cannot treat this simply as a "toxic solid." You must treat it as a metastable

energetic system.

The Nitro Group (

): Provides the oxygen balance and explosophore properties. It creates shock sensitivity and
thermal instability.

The Iodine Atom (

): Increases crystal density (crucial for detonation pressure) but introduces a weak

bond (

kJ/mol). This bond is the "thermal weak link," often breaking before the nitro groups,
releasing corrosive iodine vapors (

,

) during thermal runaway, complicating fire response.

The Pyrazole Ring: High nitrogen content (
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bond) adds enthalpy of formation but increases sensitivity to friction compared to benzene
analogs.

Visualizing the Hazard Logic
The following diagram illustrates the decision matrix for handling these materials based on their

specific substitution patterns.
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Figure 1: Hazard Triage Workflow. N-I bonded iodopyrazoles are significantly more unstable

than C-I variants.

Enhanced Safety Data Sheet Sections
SECTION 2: Hazards Identification (The "Hidden" Risks)
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Standard GHS classifications (Acute Tox, Irritant) are insufficient. Add the following Critical

Hazard Statements:

H-Code Supplement:EUH001: Explosive when dry. (Applicable to poly-nitro variants).

Synergistic Toxicity: "Absorption may cause methemoglobinemia (blue skin/lips) due to nitro-

reduction, complicated by thyroid toxicity from iodine metabolites."

Thermal Decomposition: "Decomposition releases violet vapors (

) and hydrogen iodide (

) before deflagration. Smoke is corrosive and heavier than air."

SECTION 9: Physical & Chemical Properties (The Data Gap)
For R&D compounds, you rarely have exact numbers. Use this Comparative Reference Table

to estimate risk:
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Property Standard Pyrazole
Iodinated Nitro-

Pyrazole
Implication

Density (

)
~1.0 - 1.2 1.8 - 2.2

High density = Higher

detonation pressure.

Small amounts

contain high energy.

Melting Point 70°C 150°C - 280°C (Dec)

Danger Zone: Melting

point often overlaps

with decomposition

onset (

).

Impact Sensitivity Insensitive 5 - 15 J

Comparable to

secondary explosives

(RDX). Handle with

ESD tools.

Vapor Pressure Moderate Very Low

Inhalation hazard is

primarily from dust,

not vapor (unless

heated).

SECTION 10: Stability & Reactivity (The Protocol)
The "DSC First" Rule: Never scale a reaction involving iodinated nitro-pyrazoles above 100mg

without a Differential Scanning Calorimetry (DSC) trace.

Incompatible Materials:

Strong Bases: Induce nucleophilic aromatic substitution (

), displacing the Nitro or Iodine group, leading to rapid exotherms.

Reducing Metals (Zn, Mg): Can cause vigorous reduction of the nitro group or de-

iodination.

Acetone/Ketones: In the presence of base, can form explosive Janovsky complexes.
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Operational Protocols: Synthesis & Handling
A. The "Blast Shield" Synthesis Protocol
Scope: Synthesis of 4-iodo-3,5-dinitropyrazole (or similar).

Preparation:

PPE: Nitrile gloves are insufficient. Use Silver Shield/4H laminates or double-gloved heavy

Nitrile (0.11mm min). Iodine penetrates latex/thin nitrile rapidly.

Engineering Controls: All weighing must be done behind a static-dissipative draft shield.

Reaction (Iodination):

Reagent: Iodine Monochloride (

) or

.[1]

Control: Maintain temp

. The introduction of Iodine is exothermic; the product is less stable than the starting
material.

Isolation (The Critical Step):

Do NOT use metal spatulas to scrape dried filter cake. Use Teflon or wood.

Drying: Never dry to 100% dryness in an oven. Dry under vacuum at ambient temp.

Hydrates are often safer.

B. Emergency Response: The "Violet Smoke" Scenario
If a reaction vessel overheats and emits violet smoke (

release):

Evacuate: The lab immediately.
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vapor is an immediate IDLH (Immediately Dangerous to Life or Health) hazard at 2 ppm.

Do Not Use Water: If the material is reacting, water may induce steam explosions or

hydrolysis producing

.

Ventilation: Do not re-enter until air exchange has cleared the heavy purple vapor from the

floor level.

Waste Management (The "Pink Water" Trap)
Disposal of these compounds is complex because they are Mixed Hazards (Reactive + Toxic +

Halogenated).

Protocol:

Quenching (Chemical Deactivation):

Do not simply dump into solvent waste.

Step 1: Dilute with water/methanol.

Step 2: Treat with aqueous Sodium Thiosulfate (

) to reduce free Iodine (

).

Step 3: If the compound is shock-sensitive, chemical destruction (e.g., alkaline hydrolysis)

is preferred in situ before transport, but only if the thermodynamics are modeled.

Segregation:

Label waste container: "HIGH NITRO CONTENT - DO NOT CONCENTRATE."

Never mix with metal powders or strong acids.

Waste Decision Logic
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Figure 2: Waste Segregation Logic. Preventing the formation of dry, explosive precipitates in

waste drums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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